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Compound of Interest

Compound Name:
D-Leucine ethyl ester

hydrochloride

Cat. No.: B613196 Get Quote

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals working with D-Leucine ethyl ester hydrochloride.

Adherence to these procedures is critical for ensuring personal safety and maintaining a secure

laboratory environment.

Pre-Handling Risk Assessment
Before working with D-Leucine ethyl ester hydrochloride, a thorough risk assessment is

necessary. This compound is a white, crystalline solid.[1][2][3] While some safety data sheets

(SDS) indicate it is not classified as a hazardous substance, it may cause skin and respiratory

tract irritation.[1][3][4] It is also hygroscopic, meaning it can absorb moisture from the air.[2]

Key Physical and Chemical Properties:
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Property Value Source

Molecular Formula C₈H₁₇NO₂·HCl [1][5]

Molecular Weight 195.69 - 195.7 g/mol [1][5]

Appearance White solid / powder [1][2][5]

Melting Point 121 - 137 °C (249.8 - 278.6 °F) [2][5][6]

Odor Odorless [2][6]

Storage Conditions

Refrigerate (2°C - 8°C), keep

dry, and store under an inert

atmosphere (e.g., Nitrogen).[2]

[5][7]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling D-Leucine ethyl ester hydrochloride to

create a barrier between the user and the chemical.

Eye Protection: Wear safety glasses with side shields or chemical safety goggles that

conform to European Standard EN166 or OSHA's eye and face protection regulations in 29

CFR 1910.133.[2][3][8]

Hand Protection: Chemical-resistant protective gloves, such as nitrile gloves, are required.[2]

[8][9] It is crucial to inspect gloves for any damage before use and remove them carefully to

avoid skin contamination.[2][8]

Body Protection: A lab coat or other appropriate protective clothing should be worn to

prevent skin exposure.[1][8] In cases of potential splashing or significant exposure, chemical-

resistant coveralls may be necessary.[10]

Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory

protection is not typically required.[2][3][8] However, if dust is generated, an effective dust

mask or a NIOSH/MSHA approved respirator should be used.[1][4]

Operational Plan: Step-by-Step Handling Procedure
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A systematic approach to handling ensures minimal exposure and reduces the risk of

contamination.

Preparation:

Ensure the work area, such as a chemical fume hood, is clean and uncluttered.

Verify that an eyewash station and safety shower are readily accessible.

Assemble all necessary equipment and reagents before starting.

Handling:

Work in a well-ventilated area to minimize inhalation of dust.[1][6]

Avoid direct contact with the skin, eyes, and clothing.[1][6]

Do not eat, drink, or smoke in the handling area.[1][8]

Keep the container tightly closed when not in use to protect from moisture and air.[2][6]

In Case of a Spill:

For small spills, sweep up the solid material, taking care to avoid dust formation.[2][4][6]

Place the collected material into a suitable, sealed container for disposal.[2][6]

Clean the affected area thoroughly.[1]

Do not allow the substance to enter drains.[4]
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1. Preparation Phase

2. Handling Phase

3. Post-Handling Phase

Conduct Risk Assessment
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Click to download full resolution via product page

Caption: Workflow for Safely Handling D-Leucine Ethyl Ester Hydrochloride.
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Emergency Procedures
Immediate and appropriate first aid is crucial in the event of exposure.

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids.[2][3][6] Seek medical attention.[2]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes.[2][3][6] If

irritation develops, get medical attention.[1]

Inhalation: Move the person to fresh air.[2][3][6] If breathing difficulties occur, seek medical

attention.[2]

Ingestion: Clean the mouth with water and drink plenty of water afterward.[2][3][6] Do not

induce vomiting.[1] Seek medical attention if symptoms occur.[2]

Disposal Plan
Proper disposal of D-Leucine ethyl ester hydrochloride and any contaminated materials is

essential to prevent environmental contamination.

Waste Collection: Collect waste material in a suitable, labeled, and sealed container.[2][6]

Regulatory Compliance: Dispose of the waste in accordance with all applicable federal,

state, and local environmental regulations.

Contaminated PPE: Used gloves and other disposable PPE should be collected in a

designated waste container and disposed of as chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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